molecular formula C7H15NS2 B1216871 Diisopropyldithiocarbamate CAS No. 25022-55-3

Diisopropyldithiocarbamate

Cat. No.: B1216871
CAS No.: 25022-55-3
M. Wt: 177.3 g/mol
InChI Key: GWXMDJKGVWQLBZ-UHFFFAOYSA-N
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Description

Diisopropyldithiocarbamate, also known as this compound, is a useful research compound. Its molecular formula is C7H15NS2 and its molecular weight is 177.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

25022-55-3

Molecular Formula

C7H15NS2

Molecular Weight

177.3 g/mol

IUPAC Name

di(propan-2-yl)carbamodithioic acid

InChI

InChI=1S/C7H15NS2/c1-5(2)8(6(3)4)7(9)10/h5-6H,1-4H3,(H,9,10)

InChI Key

GWXMDJKGVWQLBZ-UHFFFAOYSA-N

SMILES

CC(C)N(C(C)C)C(=S)S

Canonical SMILES

CC(C)N(C(C)C)C(=S)S

25022-55-3

Related CAS

4092-82-4 (hydrochloride salt)

Synonyms

diisopropyldithiocarbamate
diisopropyldithiocarbamate, sodium salt
DIPDTC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5′-(Diisopropyldithiocarbamyl)-2,5-dimercapto-1,3,4-thiadiazole (i.e., formula (I) where X is hydrogen and R1 and R2 are isopropyl radicals) was prepared in the following manner. In 100 grams of isopropyl alcohol 20.5 grams of diisopropylamine was combined with 16 grams of carbon disulfide (CS2) and held at a temperature of about 27° C. for about 1 hour to yield a diisopropyl dithiocarbamic acid intermediate. Subsequently, 30 g of a 2,5-dimercapto-1,3,4-thiadiazole was added to the mixture along of 20 g of 35 wt. % hydrogen peroxide. The mixture was reacted for about 1 hour at a temperature of about 28° C. to yield the solid end product 5′-(diisopropyldithiocarbamyl)-2,5-dimercapto-1,3,4-thiadiazole. The isopropyl alcohol was filtered off and saved for recovery.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step Two
Quantity
100 g
Type
solvent
Reaction Step Three

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